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Compound of Interest

Compound Name: CyPPA

Cat. No.: B1669664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of CyPPA (N-Cyclohexyl-N-[2-(3,5-dimethyl-pyrazol-1-yl)-6-methyl-4-

pyrimidinamine]), a selective activator of the small conductance calcium-activated potassium

(KCa) channels KCa2.2 (SK2) and KCa2.3 (SK3).

Chemical and Physical Properties
Proper preparation of CyPPA stock solutions requires an understanding of its key chemical and

physical properties.

Property Value References

Molecular Formula C₁₆H₂₃N₅ [1]

Molecular Weight 285.39 g/mol [2][3]

Purity >98% or ≥99% [3]

Appearance Solid

CAS Number 73029-73-9 [2]

Solubility
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CyPPA is soluble in organic solvents but insoluble in water.[2]

Solvent Solubility References

DMSO
57 mg/mL (199.72 mM) or 100

mM
[2]

Ethanol 57 mg/mL or 100 mM [2]

Water Insoluble [2]

Stock Solution Preparation Protocols
It is recommended to use fresh DMSO for preparing stock solutions, as moisture-absorbing

DMSO can reduce solubility.[2] For in vitro experiments, a common stock solution

concentration is 10 mM in DMSO.[4][5][6]

Protocol for Preparing a 10 mM CyPPA Stock Solution in
DMSO
Materials:

CyPPA solid

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Calculate the required mass of CyPPA. To prepare 1 mL of a 10 mM stock solution, use the

following calculation:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
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Mass (mg) = 0.010 mol/L x 0.001 L x 285.39 g/mol x 1000 mg/g = 2.85 mg

Weigh the CyPPA. Carefully weigh out 2.85 mg of CyPPA and place it into a sterile

microcentrifuge tube.

Add DMSO. Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

CyPPA.

Dissolve the CyPPA. Vortex the solution until the CyPPA is completely dissolved. Gentle

warming may be applied if necessary, but avoid excessive heat.

Aliquot and store. Aliquot the stock solution into smaller, single-use volumes in sterile, tightly

sealed vials to avoid repeated freeze-thaw cycles.[2]

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of CyPPA.

Solid Compound Storage
Condition Duration References

+4°C Up to 12 months [1][7][3]

-20°C 3 years [2]

Stock Solution Storage
It is recommended to prepare and use solutions on the same day if possible.[1] If storage is

required, aliquot the stock solution to avoid repeated freeze-thaw cycles.[2]

| Solvent | Temperature | Duration | References | |---|---|---| | DMSO | -20°C | Up to 1 month |[1]

[2][4][5][6] | | DMSO | -80°C | Up to 1 year |[2] |

Before use, equilibrate the solution to room temperature and ensure no precipitate is present.

[1]

Experimental Workflow: In Vitro Application
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The following diagram illustrates a general workflow for using a CyPPA stock solution in a

typical in vitro electrophysiology experiment.

Prepare 10 mM CyPPA
stock solution in DMSO

Dilute stock solution
to final concentration
in experimental buffer

 Apply diluted CyPPA
to cell culture or tissue slice

 Record cellular activity
(e.g., patch-clamp)

 Analyze data 

Click to download full resolution via product page

Caption: General workflow for in vitro experiments using CyPPA.

Mechanism of Action: Signaling Pathway
CyPPA is a positive modulator of KCa2.2 (SK2) and KCa2.3 (SK3) channels.[1][3] It enhances

the apparent Ca²⁺ sensitivity of these channels, leading to their activation at lower intracellular

calcium concentrations.[5] This results in hyperpolarization of the cell membrane and a

reduction in neuronal excitability.[5]
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Caption: CyPPA's mechanism of action on KCa2.2/2.3 channels.

In Vivo Application Protocol Example
For in vivo studies in mice, CyPPA has been administered intraperitoneally (i.p.).[5]

Vehicle Preparation:

A common vehicle is a 5% cremophor/glucose solution.[5]

Dosing Solution Preparation:

Freshly dissolve the required amount of CyPPA in the 5% cremophor/glucose solution

approximately 1 hour before administration.[5]
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The final concentration will depend on the desired dose and the injection volume (e.g., 10

ml/kg).[5]

Administration:

Administer the prepared CyPPA solution via intraperitoneal injection.[5]

Note: The final concentration of DMSO in experimental solutions for in vitro studies should be

kept low (e.g., ≤0.1%) to avoid solvent effects.[5][6] For in vivo applications, the choice of

vehicle is critical to ensure solubility and bioavailability. Always refer to specific experimental

protocols for detailed dosing and administration information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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